Cas no 1499689-74-5 (3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane)

• Product Name: 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane
• CAS No: 1499689-74-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD21861710
• CID: 5244403
• PubChem ID: 79350876
• Update Time: 2025-10-28

3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 3-(isocyanatomethyl)-1,1,2,2-tetramethyl-
• 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane

• MDL： MFCD21861710
• Inchi： 1S/C9H15NO/c1-8(2)7(5-10-6-11)9(8,3)4/h7H,5H2,1-4H3
• InChI Key： OPVKKLWUAKCSOV-UHFFFAOYSA-N
• SMILES： C1(C)(C)C(CN=C=O)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates

Additional information on 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane

3-(Isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 1499689-74-5): A Comprehensive Overview

3-(Isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 1499689-74-5) is a specialized organic compound that has garnered significant attention in the chemical and materials science communities. This compound, characterized by its unique cyclopropane backbone and isocyanate functional group, plays a pivotal role in advanced polymer synthesis and specialty chemical applications. Its molecular structure, featuring tetramethyl substitution, imparts distinct steric and electronic properties, making it a valuable building block in modern chemistry.

The isocyanatomethyl group in this compound is particularly noteworthy, as it enables a wide range of chemical reactions, including polymerization and cross-linking. Researchers and industrial chemists are increasingly exploring its potential in creating high-performance materials, such as polyurethanes and polyurea coatings, which are in high demand for their durability and versatility. The compound's CAS number 1499689-74-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge applications.

One of the most compelling aspects of 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane is its role in sustainable chemistry. With the global push toward green chemistry and eco-friendly materials, this compound is being investigated for its potential to reduce environmental impact. Its efficient reactivity allows for lower energy consumption during synthesis, aligning with the principles of sustainable development. Additionally, its stability and compatibility with other bio-based materials make it a candidate for next-generation renewable polymers.

In the pharmaceutical and agrochemical industries, CAS 1499689-74-5 is gaining traction as an intermediate for the synthesis of novel active ingredients. The tetramethylcyclopropane moiety provides a rigid framework that can enhance the biological activity of drug molecules. This has led to increased interest in its use for developing targeted therapeutics and crop protection agents, addressing some of the most pressing challenges in healthcare and agriculture.

The market dynamics for 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane are evolving rapidly. Industry reports highlight its growing adoption in high-performance adhesives and sealants, driven by the demand for materials that can withstand extreme conditions. Furthermore, its application in advanced composites for aerospace and automotive sectors underscores its versatility. As research continues to uncover new uses, the compound's commercial significance is expected to rise, making it a focal point for investors and innovators alike.

From a synthetic perspective, the preparation of 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane involves carefully controlled reactions to ensure high purity and yield. Modern catalytic methods and flow chemistry techniques are being employed to optimize its production, reducing waste and improving efficiency. These advancements are critical for meeting the escalating demand while adhering to stringent regulatory standards.

In conclusion, 3-(isocyanatomethyl)-1,1,2,2-tetramethylcyclopropane (CAS No. 1499689-74-5) stands out as a multifaceted compound with broad applicability across industries. Its unique chemical properties, combined with its alignment with sustainability goals and technological advancements, position it as a key player in the future of materials science and specialty chemistry. As exploration into its potential continues, this compound is poised to make significant contributions to innovation and industrial progress.